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Compound of Interest

Compound Name: 1-(1H-Indol-4-yl)ethanone

Cat. No.: B1316511 Get Quote

A Note on Nomenclature: Initial searches for "4-acetylindole" yielded limited and often conflated

results with the more extensively documented compound, "4-acetoxyindole." This guide will

focus on the physical and chemical properties of 4-acetoxyindole, a significant compound in

synthetic and medicinal chemistry. It is plausible that "4-acetylindole" is a less common isomer

or that the nomenclature is used interchangeably in some contexts, leading to ambiguity in

available literature. This whitepaper aims to provide a clear and data-driven overview of 4-

acetoxyindole for researchers, scientists, and drug development professionals.

Core Physical and Chemical Properties of 4-
Acetoxyindole
4-Acetoxyindole (CAS RN: 5585-96-6) is a solid, off-white to beige crystalline powder.[1][2] Its

core structure consists of an indole ring substituted with an acetoxy group at the fourth position.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1316511?utm_src=pdf-interest
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4477655.htm
https://www.chemimpex.com/products/21186
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1316511?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source(s)

Molecular Formula C₁₀H₉NO₂ [1][2][3]

Molecular Weight 175.18 g/mol [1][4][5]

Melting Point 91 - 102 °C [1][2][6]

Boiling Point (Predicted) 339.1 ± 15.0 °C [1]

Solubility
Slightly soluble in Chloroform,

DMSO, and Methanol
[1]

Appearance Off-white to beige solid [1][2]

Spectroscopic Data
Spectroscopic analysis is crucial for the identification and characterization of 4-acetoxyindole.

Spectroscopy Data Highlights Source(s)

¹H NMR

Spectra available, though

specific peak assignments

require further analysis of raw

data.

[4]

¹³C NMR
Spectra available for detailed

structural elucidation.
[7]

Infrared (IR)
ATR-IR spectra have been

recorded.
[4]

Mass Spectrometry (MS)

GC-MS data is available,

providing fragmentation

patterns for structural

confirmation.

[4]

Chemical Reactivity and Applications
4-Acetoxyindole is a versatile intermediate in organic synthesis, primarily owing to the reactivity

of its indole nucleus and the ester functionality. The strong carbonyl groups make it reactive
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towards various functional groups, which is instrumental in the synthesis of heterocyclic

compounds like other indoles and isoquinolines.[1]

Its applications are notable in the pharmaceutical and agrochemical industries.[2][5] It serves

as a key starting material for the synthesis of more complex molecules, including:

Anti-HIV agents: Used in the preparation of 4-oxoquinolines which have shown anti-HIV

activity.[8]

Prostanoid EP3 receptor antagonists: These have potential as novel antiplatelet agents.

Psilocybin and its analogs: Important for neurological research and potential therapeutic

applications.

Furthermore, its distinct properties are being explored in the development of dyes, pigments,

and organic electronics.[2]

Experimental Protocols
Synthesis of 4-Acetoxyindole from 4-Hydroxyindole
A common method for the synthesis of 4-acetoxyindole involves the acetylation of 4-

hydroxyindole.[3]

Materials:

4-Hydroxyindole

Dichloromethane (DCM)

Pyridine

Acetic anhydride

20% aqueous citric acid solution

Saturated sodium bicarbonate (NaHCO₃) solution

Magnesium sulfate (MgSO₄)
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Heptane

Procedure:

Charge a reaction vessel with 4-hydroxyindole under a nitrogen atmosphere.

Add DCM (6 volumes based on the 4-hydroxyindole charge) and cool the mixture to 0-5°C.

Add pyridine (1.2 equivalents) dropwise, maintaining the temperature at 0-5°C.

Add acetic anhydride (1.1 equivalents) dropwise at 0-5°C.

Allow the reaction to warm to 20-25°C and stir for 3 hours.

Monitor the reaction for completion.

Wash the reaction mixture three times with a 20% aqueous citric acid solution and once with

saturated NaHCO₃.

Dry the DCM solution over MgSO₄ and filter.

Concentrate the DCM solution to half its volume by distillation.

Add heptane (6 volumes) and continue distillation to precipitate the product.

Cool the mixture to 15-25°C and collect the solid product by filtration.

Wash the solid with heptane and dry under a vacuum at 60°C overnight.[3]
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Caption: Synthesis workflow for 4-Acetoxyindole.

Biological Activity and Signaling Pathways
While 4-acetoxyindole itself is primarily a synthetic intermediate, its derivatives and the broader

class of indole-containing compounds exhibit a vast range of biological activities.[9][10][11] The

indole scaffold is a privileged structure in medicinal chemistry, appearing in numerous natural

products and pharmaceuticals. It is known to interact with a variety of biological targets, often

mimicking the amino acid tryptophan.

Derivatives of 4-acetoxyindole are being investigated for their interaction with serotonin

receptors, highlighting their potential in treating neurological disorders.[2] The development of

compounds from 4-acetoxyindole that act as inhibitors of HIV-1 attachment and as antiplatelet

agents underscores the therapeutic potential stemming from this core structure.[8]

Further research into the metabolism and biological interactions of 4-acetoxyindole and its

derivatives will be crucial in elucidating specific signaling pathways and mechanisms of action.
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Caption: Role of 4-acetoxyindole in drug development.

Conclusion
4-Acetoxyindole is a valuable and versatile chemical intermediate with significant applications

in the synthesis of pharmaceuticals and other functional materials. Its well-defined physical and

chemical properties, along with established synthetic routes, make it a reliable building block

for researchers and drug development professionals. While the biological activity of 4-

acetoxyindole itself is not extensively documented, it serves as a crucial precursor to a wide
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range of bioactive molecules, underscoring its importance in the ongoing quest for novel

therapeutics. Further investigation into its derivatives is likely to uncover new and valuable

applications in medicine and materials science.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1316511?utm_src=pdf-custom-synthesis
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4477655.htm
https://www.chemimpex.com/products/21186
https://www.chemicalbook.com/synthesis/4-acetoxyindole.htm
https://pubchem.ncbi.nlm.nih.gov/compound/4-Acetoxyindole
https://www.minglangchem.com/news-4-acetoxyindole-cas-5585-96-6-a-comprehensive-analysis.html
https://www.sigmaaldrich.com/US/en/product/aldrich/259047
https://www.chemicalbook.com/SpectrumEN_5585-96-6_13CNMR.htm
https://www.goldbio.com/products/4-acetoxyindole
https://www.researchgate.net/publication/216047754_3-Acetylindoles_Synthesis_Reactions_and_Biological_Activities
https://www.researchgate.net/publication/365892260_Recent_advancements_on_biological_activity_of_indole_and_their_derivatives_A_review
https://rjpn.org/ijcspub/papers/IJCSP22D1013.pdf
https://www.benchchem.com/product/b1316511#physical-and-chemical-properties-of-4-acetylindole
https://www.benchchem.com/product/b1316511#physical-and-chemical-properties-of-4-acetylindole
https://www.benchchem.com/product/b1316511#physical-and-chemical-properties-of-4-acetylindole
https://www.benchchem.com/product/b1316511#physical-and-chemical-properties-of-4-acetylindole
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1316511?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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